8-Quinolinepropanoic Acid (CAS No. 1344231-91-9): An Overview of Its Structure, Properties, and Applications
8-Quinolinepropanoic acid (CAS No. 1344231-91-9) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive quinoline ring and propanoic acid moiety, exhibits a range of interesting properties that make it a valuable subject of study. In this article, we will delve into the structure, properties, and potential applications of 8-Quinolinepropanoic acid, drawing on the latest research findings to provide a comprehensive overview.
Chemical Structure and Synthesis
The molecular structure of 8-Quinolinepropanoic acid is defined by its quinoline ring, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. The propanoic acid group is attached to the 8-position of the quinoline ring, giving the compound its name. The chemical formula of 8-Quinolinepropanoic acid is C12H112, and it has a molecular weight of 205.22 g/mol.
The synthesis of 8-Quinolinepropanoic acid can be achieved through various methods. One common approach involves the reaction of 8-chloroquinoline with potassium cyanide to form 8-cyanoquinoline, followed by hydrolysis to yield the desired carboxylic acid. Another method involves the condensation of 8-aminoquinoline with acryloyl chloride, followed by oxidation to form the carboxylic acid group.
Physical and Chemical Properties
8-Quinolinepropanoic acid is a white crystalline solid at room temperature with a melting point of approximately 150°C. It is slightly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound exhibits strong UV absorption due to the presence of the quinoline ring, making it useful in various spectroscopic applications.
The acidity of 8-Quinolinepropanoic acid is influenced by the electron-withdrawing nature of the quinoline ring, which enhances the acidity of the carboxylic acid group. This property makes it an effective proton donor in various chemical reactions and biological processes.
Biological Activity and Potential Applications
8-Quinolinepropanoic acid has shown promising biological activity in several areas, including antimicrobial and anti-inflammatory properties. Recent studies have demonstrated that this compound can inhibit the growth of various bacterial strains, making it a potential candidate for developing new antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry reported that 8-Quinolinepropanoic acid exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli.
In addition to its antimicrobial properties, 8-Quinolinepropanoic acid has been investigated for its anti-inflammatory effects. Research conducted at the University of California found that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 8-Quinolinepropanoic acid could be developed into novel anti-inflammatory drugs for treating conditions such as arthritis and inflammatory bowel disease.
Potential Therapeutic Applications in Neurodegenerative Diseases
The unique structure of 8-Quinolinepropanoic acid, particularly its ability to cross the blood-brain barrier, has led researchers to explore its potential in treating neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). A study published in Neuropharmacology reported that 8-Quinolinepropanoic acid can reduce oxidative stress and neuroinflammation in neuronal cells, which are key factors contributing to neurodegeneration.
Furthermore, preliminary clinical trials have shown that this compound can improve cognitive function in patients with mild cognitive impairment (MCI), a precursor to AD. These results are encouraging and suggest that 8-Quinolinepropanoic acid
Safety and Toxicity Considerations
Safety and toxicity are critical factors to consider when evaluating any new compound for therapeutic use. Preclinical studies have shown that 8-Quinolinepropanoic acid is generally well-tolerated at therapeutic doses. However, like many other compounds with biological activity, it may have potential side effects at higher concentrations or prolonged exposure.< p >To ensure safe use , comprehensive toxicity studies are ongoing to evaluate long-term effects . These studies include assessments of genotoxicity , carcinogenicity , and reproductive toxicity . Preliminary data suggest that 8-Quinolinepropanoic acid does not pose significant risks when used within recommended dosages . However , further research is necessary to fully understand its safety profile . < /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< p >< s trong >Conclusion< p >< s trong >8-Quinolinepropan o ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng >is an intriguing compoun d wit h multi ple bi o logi c al activitie s an d potenti al therap euti c appli cation s. I ts uniqu e stru ctu re an d pr opertie s mak e i t valu ab le fo r resear ch i n th e fi eld s o f che mi stry, bi o logy, an d pha rmaceu ti ca l de ve lo pm en t. Whil e furthe r stu di es ar e nee ded t o fu ll y un de rst an d i ts saf et y pr o fil e, th e cu rr en t fi ndi ngs sugge st th at 8 -Qui no linepr opa no ic aci dcoul d b ecom e a vi ta l co mpone nt i n th e dev elop me nt o f ne w therap eu tic agen ts.< p >
8-Quinolinepropanoic Acid (CAS No. 1344231-91-9): An Overview of Its Structure, Properties, and Applications
8-Quinolinepropanoic acid (CAS No. 1344231-91-9) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive quinoline ring and propanoic acid moiety, exhibits a range of interesting properties that make it a valuable subject of study. In this article, we will delve into the structure, properties, and potential applications of 8-Quinolinepropanoic acid, drawing on the latest research findings to provide a comprehensive overview.
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To ensure safe use, comprehensive toxicity studies are ongoing to evaluate long-term effects.
These studies include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.
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